Cas no 61717-08-6 (1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro-)

1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro- structure
61717-08-6 structure
Product Name:1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro-
CAS No:61717-08-6
MF:C9H8N4O6
MW:268.18302154541
CID:468641
PubChem ID:71392927
Update Time:2025-04-19

1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonyl isocyanate, 1-[2-(acetyloxy)ethyl]-3-nitro-
    • 2-(4-carbonisocyanatidoyl-3-nitropyrazol-1-yl)ethyl acetate
    • DTXSID50814715
    • 61717-08-6
    • 2-[4-(Isocyanatocarbonyl)-3-nitro-1H-pyrazol-1-yl]ethyl acetate
    • Inchi: 1S/C9H8N4O6/c1-6(15)19-3-2-12-4-7(9(16)10-5-14)8(11-12)13(17)18/h4H,2-3H2,1H3
    • InChI Key: LUZNDAPXMVJMIT-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCN1C=C(C(N=C=O)=O)C([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 268.04444
  • Monoisotopic Mass: 268.04438399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 133.76
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